2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(1H-pyrazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(1H-pyrazol-3-yl)acetamide, also known as CP-690,550, is a small molecule drug that has been developed for the treatment of autoimmune diseases. This drug is a potent inhibitor of Janus kinase 3 (JAK3), which is a key enzyme involved in the signaling pathways of cytokines, a group of proteins that play a critical role in the immune system. CP-690,550 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various autoimmune diseases.
Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
Research has been conducted on the synthesis of new classes of pyridazin-3-one and 2-amino-5-arylazopyridine derivatives, which have utility in the synthesis of fused azines. These compounds are of interest due to their potential chemical and pharmacological activities, highlighting the importance of these types of molecules in the development of new therapeutic agents and materials (H. M. Ibrahim & H. Behbehani, 2014).
Coordination Complexes and Antioxidant Activity
Another study focused on the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives. The research explored the effect of hydrogen bonding on the self-assembly process and investigated the antioxidant activity of these complexes, demonstrating the diverse applications of such compounds in materials science and potential therapeutic uses (K. Chkirate et al., 2019).
Antimicrobial and Antitumor Evaluation
Compounds incorporating sulfamoyl moieties and exhibiting antimicrobial properties have been synthesized, emphasizing the role of heterocyclic compounds like pyridazinones in developing new antimicrobial agents. Such studies are crucial for discovering new drugs to combat resistant microbial strains (E. Darwish et al., 2014).
Insecticidal Activities
Research into the synthesis of heterocycles incorporating thiadiazole moiety and their assessment as insecticidal agents against specific pests like the cotton leafworm, Spodoptera littoralis, indicates the potential agricultural applications of such compounds. This research contributes to the development of new, more effective insecticides (A. Fadda et al., 2017).
properties
IUPAC Name |
2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(1H-pyrazol-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N5O2/c18-11(14-10-5-6-13-15-10)7-17-12(19)4-3-9(16-17)8-1-2-8/h3-6,8H,1-2,7H2,(H2,13,14,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNUHDFBELPPGMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN(C(=O)C=C2)CC(=O)NC3=CC=NN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(1H-pyrazol-3-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.